7-(3,5-Ditert-butylphenyl)-3-methylocta-2,4,6-trienoic acid
7-(3,5-Ditert-butylphenyl)-3-methylocta-2,4,6-trienoic acid
LGD-1550 is an orally-active synthetic aromatic retinoic acid agent with potential antineoplastic and chemopreventive activities.
Brand Name:
Vulcanchem
CAS No.:
178600-20-9
VCID:
VC0518157
InChI:
InChI=1S/C23H32O2/c1-16(12-21(24)25)10-9-11-17(2)18-13-19(22(3,4)5)15-20(14-18)23(6,7)8/h9-15H,1-8H3,(H,24,25)
SMILES:
CC(=CC(=O)O)C=CC=C(C)C1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C
Molecular Formula:
C23H32O2
Molecular Weight:
340.5 g/mol
7-(3,5-Ditert-butylphenyl)-3-methylocta-2,4,6-trienoic acid
CAS No.: 178600-20-9
Cat. No.: VC0518157
Molecular Formula: C23H32O2
Molecular Weight: 340.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | LGD-1550 is an orally-active synthetic aromatic retinoic acid agent with potential antineoplastic and chemopreventive activities. |
|---|---|
| CAS No. | 178600-20-9 |
| Molecular Formula | C23H32O2 |
| Molecular Weight | 340.5 g/mol |
| IUPAC Name | 7-(3,5-ditert-butylphenyl)-3-methylocta-2,4,6-trienoic acid |
| Standard InChI | InChI=1S/C23H32O2/c1-16(12-21(24)25)10-9-11-17(2)18-13-19(22(3,4)5)15-20(14-18)23(6,7)8/h9-15H,1-8H3,(H,24,25) |
| Standard InChI Key | JMPZTWDLOGTBPM-UHFFFAOYSA-N |
| Isomeric SMILES | C/C(=C\C(=O)O)/C=C/C=C(\C)/C1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C |
| SMILES | CC(=CC(=O)O)C=CC=C(C)C1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C |
| Canonical SMILES | CC(=CC(=O)O)C=CC=C(C)C1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C |
| Appearance | Solid powder |
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